Cas no 190774-57-3 (2-propylphenyl isocyanate)

2-Propylphenyl isocyanate (CAS: 3129-91-7) is a versatile aromatic isocyanate compound characterized by its reactive isocyanate (–NCO) group attached to a 2-propylphenyl moiety. This compound is widely utilized in the synthesis of polyurethanes, coatings, adhesives, and specialty polymers due to its high reactivity with hydroxyl, amine, and other nucleophilic groups. Its structural features, including the propyl substituent, enhance solubility in organic solvents and influence the mechanical and thermal properties of resulting materials. The compound is valued for its role in producing tailored polymeric systems with improved flexibility, chemical resistance, and durability. Proper handling is essential due to its moisture sensitivity and potential health hazards, requiring inert atmosphere storage and protective equipment during use.
2-propylphenyl isocyanate structure
2-propylphenyl isocyanate structure
Product Name:2-propylphenyl isocyanate
CAS No:190774-57-3
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00673045
CID:66392
PubChem ID:2733390
Update Time:2025-07-02

2-propylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-propylphenyl isocyanate
    • 2-n-Propylphenyl isocyanate
    • 1-isocyanato-2-propylbenzene
    • 2-propylbenzenisocyanate
    • Benzene, 1-isocyanato-2-propyl- (9CI)
    • 2-Propylphenylisocyanate
    • 2-PROPYLPHENYL ISOCYANATE 98%
    • 2-n-Propylphenyl isocyanate,98%
    • 2-n-Propylphenyl isocyanate, 98% 500MG
    • Benzene, 1-isocyanato-2-propyl-
    • MFCD00673045
    • A813438
    • DTXSID60369887
    • NSGTVMQTRFUUSL-UHFFFAOYSA-N
    • SCHEMBL93143
    • GEO-02170
    • AKOS005259593
    • 2-Propylphenyl isocyanate, 98%
    • GS-0689
    • J-012319
    • FT-0643799
    • EN300-270981
    • 190774-57-3
    • G39966
    • DB-021460
    • MDL： MFCD00673045
    • Inchi： 1S/C10H11NO/c1-2-5-9-6-3-4-7-10(9)11-8-12/h3-4,6-7H,2,5H2,1H3
    • InChI Key： NSGTVMQTRFUUSL-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=CC=CC=1CCC

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: Colorless to yellowish liquid
  • Density: 1.01
  • Melting Point: Not available
  • Boiling Point: 50 ºC (0.1 mmHg)
  • Flash Point: 85 ºC
  • Refractive Index: 1.521-1.523
  • PSA: 29.43000
  • LogP: 2.60640
  • Solubility: Not available
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-propylphenyl isocyanate Security Information

2-propylphenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-propylphenyl isocyanate Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Enamine
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Enamine
EN300-270981-0.25g
1-isocyanato-2-propylbenzene
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Enamine
EN300-270981-0.5g
1-isocyanato-2-propylbenzene
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 $310.0 2023-09-11
Enamine
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2-propylphenyl isocyanate Production Method

2-propylphenyl isocyanate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:190774-57-3)2-propylphenyl isocyanate
Order Number:A813438
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):424.0
Email:sales@amadischem.com

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190774-57-3 (2-propylphenyl isocyanate) Related Products

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Amadis Chemical Company Limited
(CAS:190774-57-3)2-propylphenyl isocyanate
A813438
Purity:99%
Quantity:1g
Price ($):424.0
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